molecular formula C17H18N2O2 B8540682 2,2-Dimethyl-4-(2-oxopiperidin-1-yl)-2H-1-benzopyran-6-carbonitrile CAS No. 89080-72-8

2,2-Dimethyl-4-(2-oxopiperidin-1-yl)-2H-1-benzopyran-6-carbonitrile

Cat. No.: B8540682
CAS No.: 89080-72-8
M. Wt: 282.34 g/mol
InChI Key: ODKFDWIFOPPAAL-UHFFFAOYSA-N
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Description

2,2-Dimethyl-4-(2-oxopiperidin-1-yl)-2H-1-benzopyran-6-carbonitrile is a useful research compound. Its molecular formula is C17H18N2O2 and its molecular weight is 282.34 g/mol. The purity is usually 95%.
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Properties

CAS No.

89080-72-8

Molecular Formula

C17H18N2O2

Molecular Weight

282.34 g/mol

IUPAC Name

2,2-dimethyl-4-(2-oxopiperidin-1-yl)chromene-6-carbonitrile

InChI

InChI=1S/C17H18N2O2/c1-17(2)10-14(19-8-4-3-5-16(19)20)13-9-12(11-18)6-7-15(13)21-17/h6-7,9-10H,3-5,8H2,1-2H3

InChI Key

ODKFDWIFOPPAAL-UHFFFAOYSA-N

Canonical SMILES

CC1(C=C(C2=C(O1)C=CC(=C2)C#N)N3CCCCC3=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium hydride (170 mg, 80% dispersion in oil) was added to a solution of trans-6-cyano-3,4-dihydro-2,2-dimethyl-4-(2-oxo-1-piperidinyl)-2H-1-benzopyran-3-ol (1.65 g) in anhydrous tetrahydrofuran (25 ml) and the reaction mixture stirred and heated under reflux for 48 hours. Work up as in Example 1, followed by chromatography (chromatotron--2 mm Silica gel HF254 --elution with ethyl acetate at 6 ml/min) gave one fraction (312 mg) which on recrystallisation from ethyl acetate gave the title compound as crystals (66 mg) of m.p. 162°-163° C.
Quantity
170 mg
Type
reactant
Reaction Step One
Name
trans-6-cyano-3,4-dihydro-2,2-dimethyl-4-(2-oxo-1-piperidinyl)-2H-1-benzopyran-3-ol
Quantity
1.65 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One

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